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Introduction

Polyamide 2200 (PA2200), a biocompatible grade of Polyamide 12 (PA12), has emerged as a
promising material for the fabrication of tissue engineering scaffolds.[1][2][3][4][5] Its excellent
mechanical properties, high strength and stiffness, and processability via Selective Laser
Sintering (SLS) make it an attractive candidate for creating complex, patient-specific scaffold
architectures.[2][6][7] This document provides detailed application notes and experimental
protocols for utilizing PA2200 in tissue engineering, with a focus on scaffold fabrication,
characterization, and cellular applications.

Material Properties and Biocompatibility

PA2200 is a whitish, fine powder that exhibits high strength, stiffness, and good chemical
resistance.[2][7] It is a biocompatible material, making it suitable for medical applications,
including the production of prostheses and implants.[1][2][4][5][7][8][9] In vitro studies have
confirmed that PA2200 scaffolds support cell attachment and proliferation, indicating good
biocompatibility for 3D tissue engineering applications.[10]

Mechanical Properties

The mechanical properties of PA2200 scaffolds are crucial for load-bearing applications and
can be influenced by SLS processing parameters and build orientation.[2][6]
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Property Value Test Method Reference
Tensile Modulus 1650 £ 150 MPa ISO 527-1/-2 EOS GmbH
Tensile Strength 48 + 3 MPa ISO 527-1/-2 EOS GmbH
Strain at Break 20+5% ISO 527-1/-2 EOS GmbH
Flexural Modulus 1500 £ 150 MPa ISO 178 EOS GmbH
Compressive Strength 22 - 34 MPa ASTM D695 [10][11]
Young's Modulus )

(Bending) 1614 MPa Bending Test [12]
Hardness 88 Shore D - [6]

Note: The mechanical properties can vary based on the specific SLS machine, processing
parameters (e.g., laser power, scan speed, layer thickness), and part orientation.[2][6]

Biocompatibility Data

PA2200 has been shown to be biocompatible in various studies, supporting the growth and
proliferation of different cell types.

Cell Type Assay Result Reference
Chick Embryo _ Good cell attachment

) In vitro cell culture ) ) [10]
Fibroblasts and proliferation
Human Mesenchymal In vitro culture on Good cell viability and 13]

Stem Cells (hMSCs) PCL-SiHA scaffolds adhesion

Experimental Protocols
Protocol 1: Fabrication of PA2200 Scaffolds using
Selective Laser Sintering (SLS)

This protocol outlines the general steps for fabricating porous PA2200 scaffolds using an SLS
3D printing system.
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Materials and Equipment:

PA2200 powder

SLS 3D printer (e.g., EOSINT P systems)

Computer with CAD software

Cleaning station (for powder removal)

Procedure:

Scaffold Design: Design the 3D model of the scaffold with the desired porosity, pore size,
and interconnectivity using CAD software. Export the design as an STL file.

Machine Setup: Load the PA2200 powder into the SLS machine. Set the processing
parameters such as laser power, scan speed, layer thickness, and bed temperature. Optimal
parameters may need to be determined empirically for specific scaffold designs and desired
mechanical properties.[10]

Printing: Transfer the STL file to the SLS machine and initiate the printing process. The laser
will selectively sinter the PA2200 powder layer by layer to build the scaffold.

Cooling: After printing, allow the build chamber to cool down slowly to prevent warping of the
fabricated scaffolds.

Powder Removal: Carefully excavate the printed scaffolds from the powder bed. Use
brushes and compressed air to remove any loose powder from the scaffold's pores.

Diagram: SLS Fabrication Workflow
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3. SLS Machine Setup
1. CAD Design of Scaffold }—Vl 2. Export STL File }—Vl (PA2200 Powder, Parameters)

4. Layer-by-Layer Sintering }—>’ 5. Cooling of Build Chamber }—>

6. Scaffold Extraction and Cleaning

PA2200 Scaffold

As-Fabricated PA2200 Scaffold

Hydrophilicity Functionalization Biomimicry
Modification Methods
v v v
Solvent Treatment Plasma/UV-Ozone Treatment Proteln Coatln_g
(e.g., Ethanol) (e.g., Fibronectin)

Outcome

oLl Surface-Modified Scaffold
(Improved Cell Adhesion)
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1. Place Sterile Scaffold in Well

:

2. Pre-wet Scaffold with Medium

:

3. Pipette Cell Suspension onto Scaffold

:

4. Incubate for Initial Cell Attachment (2-4h)

:

5. Add Fresh Medium to Submerge Scaffold

:

6. Culture with Regular Medium Changes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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